Cas no 313536-00-4 (N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide)

• Product Name: N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide
• CAS No: 313536-00-4
• MF: C₂₉H₂₄N₂O₃
• MW: 448.512467384338
• CID: 6032616
• PubChem ID: 3409994
• Update Time: 2025-11-01

N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide
• Benzamide, N-(2-benzoyl-4-methylphenyl)-2-[(4-methylbenzoyl)amino]-
• F0015-0120
• 313536-00-4
• Oprea1_726276
• AKOS024574085
• N-(2-benzoyl-4-methylphenyl)-2-[(4-methylbenzoyl)amino]benzamide

• Inchi： 1S/C29H24N2O3/c1-19-12-15-22(16-13-19)28(33)30-25-11-7-6-10-23(25)29(34)31-26-17-14-20(2)18-24(26)27(32)21-8-4-3-5-9-21/h3-18H,1-2H3,(H,30,33)(H,31,34)
• InChI Key： VLKYFXMNPPEDFY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C(=O)C1=CC=CC=C1)(=O)C1=CC=CC=C1NC(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 448.179
• Monoisotopic Mass: 448.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 544.8±50.0 °C(Predicted)
• pka: 12.48±0.70(Predicted)

Additional information on N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide

Professional Introduction to N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide (CAS No. 313536-00-4)

N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 313536-00-4, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this compound, including its benzoyl and benzamido functional groups, contribute to its potential as a lead compound in the development of novel therapeutic agents.

The molecular structure of N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide is characterized by a rigid aromatic core, which is flanked by polar functional groups. This architecture not only enhances the compound's solubility in polar solvents but also facilitates interactions with biological targets. The presence of multiple aromatic rings and amide bonds suggests that this molecule may exhibit favorable pharmacokinetic properties, including good bioavailability and metabolic stability.

In recent years, there has been a surge in research focused on identifying new scaffolds for drug discovery. N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide has emerged as a promising candidate due to its ability to modulate various biological pathways. Studies have indicated that this compound may possess inhibitory activity against certain enzymes and receptors, making it a potential candidate for the treatment of inflammatory diseases, neurodegenerative disorders, and other chronic conditions.

The synthesis of N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide involves a multi-step process that requires precise control over reaction conditions. The benzoyl and benzamido groups are critical for the compound's biological activity, and their introduction must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve overall efficiency.

One of the most compelling aspects of N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide is its potential in drug development. Preclinical studies have demonstrated that this compound can interact with specific targets in vitro, leading to measurable biological effects. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications. Researchers are particularly interested in exploring its role in modulating inflammatory responses, as well as its potential to protect against oxidative stress-induced damage.

The pharmacological profile of N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide is further enhanced by its favorable pharmacokinetic properties. Unlike many small molecule drugs that suffer from poor solubility or rapid metabolism, this compound exhibits good oral bioavailability and prolonged half-life in vivo. These characteristics make it an attractive candidate for further development into a clinical drug.

In conclusion, N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide (CAS No. 313536-00-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable pharmacokinetic properties make it a promising lead for the development of new therapeutic agents. As research in this area continues to advance, it is likely that additional applications for this compound will be discovered, further solidifying its importance in the field of medicinal chemistry.